Cas no 1806853-08-6 (3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine
• CAS No: 1806853-08-6
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4806869
• Update Time: 2025-11-03

3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-6(7(9)10)2-5(3-11)8(12-4)13(14)15/h2,7H,1H3
• InChI Key： XAQITCQUNSZBIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C([N+](=O)[O-])N=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine

3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1806853-08-6, known as 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in various industries. In this article, we will delve into the structural properties, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine is characterized by a pyridine ring with multiple substituents. The pyridine ring serves as the central framework, with a nitro group (-NO₂) attached at the 2-position, a cyano group (-CN) at the 3-position, a difluoromethyl group (-CHF₂) at the 5-position, and a methyl group (-CH₃) at the 6-position. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine in the development of advanced materials. Researchers have explored its potential as a building block for constructing heterocyclic compounds with enhanced stability and reactivity. For instance, a study published in *Journal of Heterocyclic Chemistry* demonstrated that this compound can be used as an intermediate in the synthesis of novel pyridine derivatives with applications in drug discovery and agrochemicals.

In terms of synthesis, 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine is typically prepared through a multi-step process involving nitration, cyanation, and fluorination reactions. The nitration step is critical as it introduces the nitro group at the 2-position of the pyridine ring. This step is often carried out using mixed acid systems (HNO₃/H₂SO₄) under controlled temperature conditions to ensure selective nitration. The cyanation step involves the introduction of the cyano group at the 3-position, which can be achieved through various methods such as Sandmeyer reaction or direct nucleophilic substitution.

The fluorination step introduces the difluoromethyl group (-CHF₂) at the 5-position of the pyridine ring. This step is particularly challenging due to the need for precise control over regioselectivity and yield. Recent advancements in fluorination techniques, such as the use of electrophilic fluorination agents or transition metal-catalyzed methods, have significantly improved the efficiency of this process. A study published in *Organic Process Research & Development* reported a novel method for introducing difluoromethyl groups using a palladium-catalyzed coupling reaction.

The methyl group at the 6-position of 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine plays a crucial role in modulating the electronic properties of the molecule. This substituent enhances the electron-donating effects within the pyridine ring, which can influence reactivity in subsequent reactions. For example, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential anti-cancer properties.

One of the most promising applications of 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine lies in its use as an intermediate in drug discovery programs. The compound's unique combination of functional groups makes it an ideal candidate for constructing complex heterocyclic frameworks that are often found in biologically active molecules. A recent study published in *Drug Discovery Today* highlighted its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its role in drug discovery, 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine has also been explored for its applications in agrochemicals. Researchers have investigated its potential as an intermediate for synthesizing herbicides and insecticides with improved efficacy and reduced environmental impact. A study published in *Pest Management Science* demonstrated that derivatives of this compound exhibit potent activity against various agricultural pests.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine is crucial for ensuring its safe use in industrial applications. Recent research has focused on evaluating its biodegradability under different environmental conditions. A study published in *Environmental Science & Technology* reported that this compound undergoes rapid hydrolysis under alkaline conditions, leading to its complete degradation into non-toxic byproducts.

In conclusion, 3-Cyano-5-(difluoromethyl)-6-methyl-2-nitropyridine (CAS No. 1806853-08-6) is a versatile compound with significant potential across multiple industries. Its unique structural features make it an invaluable tool for constructing complex heterocyclic frameworks with diverse applications in drug discovery, agrochemicals, and materials science. As research continues to uncover new insights into its synthesis and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.